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Compound of Interest

Compound Name: Faltan-d4

Cat. No.: B590166 Get Quote

Faltan-d4, a deuterated analog of the fungicide Faltan (also known as Folpet), is primarily

utilized as an internal standard in analytical and research settings for the quantification of its

non-deuterated counterpart. This guide provides its key chemical identifiers.

Chemical Identity and Properties
The fundamental chemical information for Faltan-d4 is detailed below, providing researchers

with essential data for its application.

Identifier Value Reference

CAS Number 1327204-12-5 [1][2][3][4][5][6][7][8]

Molecular Weight 300.58 g/mol [1][2][3][4][5][6][8]

Molecular Formula C₉D₄Cl₃NO₂S [6]

Synonyms

Folpet-d4, 2-

(Trichloromethylsulfanyl)isoind

ole-d4-1,3-dione, N-

(Trichloromethylthio)phthalimid

e-d4

[2][3]
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While specific experimental protocols for Faltan-d4 are application-dependent, a general

workflow for its use as an internal standard in chromatography-mass spectrometry (GC-MS or

LC-MS) is outlined below. This process is typical for the quantification of pesticides in various

matrices.

Sample Preparation Analytical Phase Data Processing

Sample Collection Extraction of Analytes Fortification with Faltan-d4
(Internal Standard)

Chromatographic Separation
(GC or LC) Mass Spectrometric Detection Quantification using

Isotope Dilution Result Reporting

Click to download full resolution via product page

A generalized workflow for the use of Faltan-d4 as an internal standard.

Due to the specific nature of Faltan-d4 as a deuterated internal standard, detailed signaling

pathway information is not applicable. Its primary role is in analytical chemistry rather than as a

biologically active agent in experimental systems. The mechanism of action of its non-

deuterated counterpart, Faltan, involves the inhibition of fungal growth through non-specific

thiol reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.lgcstandards.com/LU/en/Folpet-D4/p/DRE-C13890100?queryID=de87316430f4d9684a405380f7c74f9c
https://www.medchemexpress.com/faltan-d4.html?locale=ko-KR
https://www.benchchem.com/product/b590166#faltan-d4-cas-number-and-molecular-weight
https://www.benchchem.com/product/b590166#faltan-d4-cas-number-and-molecular-weight
https://www.benchchem.com/product/b590166#faltan-d4-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

